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Compound of Interest

Compound Name: N-Pyrrolidin-2-ylmethyl-acetamide
CAS No.: 1249159-54-3
Cat. No.: B3225474

Get Quote

Executive Summary

o Compound: N-(pyrrolidin-2-yImethyl)acetamide[1][2]
e Formula:

e Molecular Weight: 142.19 g/mol

e Precursor lon

:m/z 143.20

o Core Structural Features: A pyrrolidine ring substituted at the C2 position with a methyl-
acetamide side chain.

* Primary Application: Chiral intermediate for drug synthesis; impurity profiling in Racetam
manufacturing.
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Methodology Comparison: ESI-CID vs. El

For structural characterization, the choice of ionization method dictates the observed spectral

fingerprint.

Feature

ESI-CID (Electrospray /
Collision Induced
Dissociation)

El (Electron lonization)

lonization Type

Soft lonization (Protonation)

Hard lonization (Radical
Cation)

Dominant lon

Base Peak (m/z 70 or 30)

Fragmentation Control

Tunable via Collision Energy
(CE). Allows observation of
intermediate ions (e.g., m/z
101).

Fixed (70 eV). Extensive

fragmentation; molecular ion (

) often weak or absent.

Quantification & LC-MS

Structural Fingerprinting.

Key Utility Screening. Preserves the Generates library-searchable
molecular weight information. spectra (NIST).
Charge-remote and charge- o
] ] ) Radical-induced cleavage
Mechanism directed fragmentation (Even-

electron ions).

(Odd-electron ions).

Deep Dive: ESI-CID Fragmentation Pattern

In Positive ESI mode (

), the fragmentation is driven by the mobile proton. The proton can localize on the highly basic
pyrrolidine nitrogen or the amide oxygen/nitrogen.

Mechanism of Action

e Precursor Formation: The molecule is protonated to form

at m/z 143.
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e Primary Pathway (Neutral Loss of Ketene): A characteristic behavior of N-substituted
acetamides is the loss of a neutral ketene molecule (

, 42 Da). The proton on the amide nitrogen facilitates a 4-membered transition state, cleaving
the C-N bond.

o Transition:

o Result: Protonated 2-(aminomethyl)pyrrolidine (

e Secondary Pathway (Loss of Ammonia): The resulting primary amine (m/z 101) undergoes
deamination (Loss of

, 17 Da), often involving ring closure to a bicyclic intermediate or formation of a stabilized
diene.

o Transition:

o Result: Pyrrolidine-derived cation (

» Tertiary Pathway (Ring Cleavage): High collision energies cause the pyrrolidine ring to
fragment, typically yielding the pyrrolidinium ion.

o Transition:

o Result: Pyrrolidinium ion (

Summary of Diagnostic lons (ESI+)
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m/z (Exp.) lon Type

Formula

Interpretation

143

Precursor lon. Stable

at low collision energy.

101

Base Peak (Medium
CE). Diagnostic for
acetamides. Confirms

the acetyl group.

84

Core Fragment.
Characteristic of the
pyrrolidine-methyl

scaffold.

70 Ring Fragment

Pyrrolidine Marker.
Cleavage of the ring

(alpha-cleavage).

43 Acylium lon

Acetyl Marker.
Diagnostic for acetyl
groups (often low
intensity in ESI

compared to El).

Visualization: Fragmentation Pathway[4]

The following diagram illustrates the logical flow of fragmentation from the protonated

precursor.
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Caption: Proposed ESI-CID fragmentation pathway for N-(pyrrolidin-2-ylmethyl)acetamide
showing the dominant neutral loss of ketene.

Experimental Protocol: LC-MS/MS Characterization

To reproduce these results or validate the compound in a mixture, follow this self-validating
protocol.

Objective: Confirm the identity of N-(pyrrolidin-2-ylmethyl)acetamide via MS/MS spectral
matching.

Reagents:
e LC-MS Grade Acetonitrile (ACN)
e LC-MS Grade Water (

)

e Formic Acid (FA) (0.1% v/v)
Instrument Parameters (Orbitrap / Q-TOF):

e Source: ESI Positive Mode.
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¢ Flow Rate: 0.3 mL/min.
e Mobile Phase:
o A:

+0.1% FA

o B:ACN +0.1% FA
e Gradient: 5% B (0-1 min)

95% B (1-6 min). Note: Compound is polar and will elute early; use a HILIC column if
retention is poor on C18.

e MS/MS Settings:
o Isolation Window: 1.5 Da.

o Collision Energy (NCE): Stepped 20, 35, 50 eV. Rationale: Stepped energy ensures
capture of both the labile ketene loss (low energy) and the ring fragments (high energy).

Validation Criteria:

o Tier 1 (Identity): Presence of precursor m/z 143.20 (

5 ppm).

e Tier 2 (Structure): Observation of m/z 101.11 (Base peak at 20-30 eV).

 Tier 3 (Confirmation): Presence of m/z 70.07 and m/z 84.08 at >35 eV.

Differentiation from Isomers

A critical challenge is distinguishing the 2-substituted isomer from the 3-substituted isomer (N-
(pyrrolidin-3-ylmethyl)acetamide).
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Feature 2-Substituted (Target) 3-Substituted (Isomer)

High. Alpha-cleavage at the 2-

) position is electronically Lower. Cleavage requires
m/z 70 Intensity _
favored and sterically more complex rearrangement.
accessible.
Prominent m/z 84 due to the May show distinct fragments
Immonium lons stability of the proline-like related to retro-Diels-Alder
cation. cleavage of the ring.

Typically elutes later on C18

due to intramolecular H- Typically elutes earlier (more
Chromatography ] o
bonding shielding the polar exposed polar surface area).
groups (Proline effect).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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9. 2-(Pyrrolidin-2-yl)acetamide hydrochloride | C6H13CIN20 | CID 69539362 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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